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Compound of Interest

Compound Name:
2-Methoxy-1,3-benzoxazol-5-

amine

CAS No.: 1313868-77-7

Cat. No.: B1457355

Get Quote

CAS Number: 1313868-77-7 Chemical Family: Benzoxazole / Aromatic Primary Amine Physical

State: Solid (typically off-white to pale yellow powder)

Executive Safety Summary & Hazard
Characterization
The "Why" Behind the Protocol: As a Senior Application Scientist, I must emphasize that while

2-Methoxy-1,3-benzoxazol-5-amine is a valuable intermediate in medicinal chemistry, its

structural motifs—specifically the primary aromatic amine and the benzoxazole core—dictate

its safety profile.

Aromatic amines are historically implicated in potential mutagenicity and aquatic toxicity.

Furthermore, the methoxy-benzoxazole moiety is susceptible to hydrolysis under strong acidic

or basic conditions, potentially releasing more toxic degradation byproducts. Therefore,

incineration is the only acceptable terminal disposal method to ensure complete destruction of

the heterocyclic ring system.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1457355#bc-rfq
https://www.benchchem.com/product/b1457355/docs?utm_src=pdf-body#comprehensive-disposal-guide-2-methoxy-1-3-benzoxazol-5-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1457355?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification (GHS / Read-Across Analysis)
Based on Structural Activity Relationship (SAR) with analogous benzoxazoles (e.g., CAS

72745-76-7).

Hazard Category H-Code Description
Operational
Implication

Acute Toxicity (Oral) H302
Harmful if swallowed.

[1][2][3]

Zero-tolerance for

dust inhalation; use

N95/P100 or fume

hood.

Skin/Eye Irritation H315/H319
Causes skin/serious

eye irritation.

Double-gloving

(Nitrile) is mandatory.

Aquatic Toxicity H411
Toxic to aquatic life

(Long-lasting).

NEVER dispose of

down the drain/sewer.

[4]

Pre-Disposal Assessment & Segregation
Before disposal, you must characterize the waste state.[5][6] This determines the specific

waste stream and prevents dangerous incompatibilities in the central accumulation area.

Critical Incompatibilities
Oxidizers: Aromatic amines can react violently with strong oxidizers (e.g., Nitric Acid,

Permanganates), leading to exothermic runaway.

Acids: Will protonate the amine, increasing solubility in water but not detoxifying the

compound.

Hypochlorites (Bleach): Do NOT use bleach to clean spills of this amine. Reaction with

hypochlorite can form N-chloroamines, which are often unstable and more toxic.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2772389
https://echa.europa.eu/substance-information/-/substanceinfo/100.048.463
https://www.spectrumchemical.com/MSDS/ME102_AGHS.pdf
https://www.vumc.org/safety/waste/chemical-waste-sewer-disposal
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1457355?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


For expired reagents, reaction solids, or weighing paper.

Containment: Transfer the solid into a clear, sealable polyethylene bag.

Double-Bagging: Place the first bag into a second bag (or a wide-mouth HDPE jar).

Labeling: Attach a hazardous waste tag.

Chemical Name: 2-Methoxy-1,3-benzoxazol-5-amine.[7][8]

Hazard Checkbox: Toxic, Irritant.

Terminal Disposal: Designated for High-Temperature Incineration.

Protocol B: Liquid Waste (Mother Liquors/Solutions)
For reaction mixtures or HPLC effluents.

Solvent Identification: Determine the primary solvent.

Segregation:

Halogenated Waste: If dissolved in DCM, Chloroform, or Chlorobenzene.

Non-Halogenated Waste: If dissolved in Methanol, Ethyl Acetate, DMSO, or DMF.

pH Check: Ensure the waste stream is neutral (pH 6-8). If the solution is strongly acidic (from

workup), neutralize carefully with Sodium Bicarbonate before adding to the organic waste

drum to prevent drum corrosion or gas evolution.

Transfer: Pour into the appropriate safety can (carboy) using a funnel. Do not fill >90%

capacity.

Protocol C: Contaminated Glassware (Decontamination)
Self-validating cleaning process.

Rinse 1: Rinse glassware with a small volume of Acetone or Methanol. Collect this rinse as

Organic Waste.
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Rinse 2: Repeat solvent rinse.

Wash: Wash with Alconox/detergent and warm water.

Validation: Visually inspect under UV light (254 nm). Benzoxazoles are typically fluorescent.

If fluorescence remains, repeat solvent rinse.

Visual Workflows
Figure 1: Waste Stream Decision Logic
This logic gate ensures you select the correct regulatory path for disposal, minimizing the risk

of fines or environmental release.
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Waste Generation:
2-Methoxy-1,3-benzoxazol-5-amine

Determine Physical State

Solid / Powder Liquid / Solution

Double Bag in Polyethylene
Label 'Toxic Solid' Identify Primary Solvent

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, DMSO, EtOAc)

Halogenated Waste Drum
(Red Can)

Non-Halogenated Waste Drum
(Clear/White Can)

TERMINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page

Caption: Logical flow for segregating benzoxazole waste streams to ensure regulatory

compliance and safety.

Figure 2: Emergency Spill Response
Immediate actions to take if the solid powder is spilled outside a containment hood.
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1. ALERT
Notify personnel
Evacuate area

2. PPE UP
Nitrile Gloves (Double)
N95 Mask + Goggles

3. CONTAIN
Cover with damp
absorbent pads

4. CLEAN
Scoop into bag.

Wipe with Acetone.

5. DISPOSE
Label as Hazardous

Contact EHS

Click to download full resolution via product page

Caption: Immediate operational workflow for solid spill containment.

Regulatory & Compliance Context (RCRA)
In the United States, this chemical is not explicitly listed on the EPA's "P" (Acutely Toxic) or "U"

(Toxic) lists. However, under 40 CFR 262.11, the generator must determine if the waste

exhibits hazardous characteristics.

Waste Code Assignment:

If pure: Treat as Non-Regulated Chemical Waste (unless local laws are stricter), but Best

Practice dictates managing it as toxic.

If in solvent: Assign codes based on the solvent (e.g., D001 for Ignitable Methanol, F002

for Spent Halogenated Solvents).

DOT Transport:

Proper Shipping Name: Toxic solids, organic, n.o.s. (2-Methoxy-1,3-benzoxazol-5-
amine).

UN Number: UN 2811 (Typical for this class).

Class: 6.1.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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